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Compound of Interest

Compound Name: Azvudine hydrochloride

Cat. No.: B2717749 Get Quote

Welcome to the Technical Support Center for Azvudine hydrochloride. This resource is

tailored for researchers, scientists, and drug development professionals to provide robust

troubleshooting guides and frequently asked questions (FAQs) for addressing batch-to-batch

variability in experimental settings.

Section 1: Physicochemical Properties and Stability
This section addresses common questions regarding the fundamental properties of Azvudine
hydrochloride and its stability under various conditions.

Q1: What are the key physicochemical properties of Azvudine hydrochloride?

Azvudine hydrochloride is a nucleoside reverse transcriptase inhibitor. Its fundamental

properties are summarized in the table below. Variations in these properties between batches

can be an initial indicator of inconsistency.

Table 1: Physicochemical Properties of Azvudine Hydrochloride
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Property Value

Chemical Name

4-amino-1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-

hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-

2-one hydrochloride

Synonyms RO-0622 hydrochloride, FNC hydrochloride

Molecular Formula C₉H₁₂ClFN₆O₄

Molecular Weight 322.68 g/mol

Solubility
Soluble in Water (up to 125 mg/mL with

sonication) and DMSO.[1][2]

Appearance White to off-white solid

Q2: How should Azvudine hydrochloride be stored to ensure stability?

Proper storage is critical to prevent degradation and ensure consistent results.

Short-term storage (days to weeks): Store at 0-4°C in a dry, dark environment.

Long-term storage (months to years): For optimal stability, store at -20°C.[3]

Stock Solutions: Prepare concentrated stock solutions in a suitable solvent like DMSO or

water. Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C

or -80°C.[4]

Q3: I suspect my Azvudine hydrochloride has degraded. How can I perform a stability

assessment?

Forced degradation studies can help identify potential stability issues. A typical workflow

involves subjecting the compound to various stress conditions and analyzing the degradation

products by High-Performance Liquid Chromatography (HPLC).

Experimental Protocol: Forced Degradation Study
Objective: To assess the stability of Azvudine hydrochloride under various stress conditions.
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Materials:

Azvudine hydrochloride

HPLC-grade water, methanol, and acetonitrile

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Validated stability-indicating HPLC method (see Section 2, Q2)

Procedure:

Stock Solution Preparation: Prepare a stock solution of Azvudine hydrochloride in a

suitable solvent (e.g., 1 mg/mL in water:acetonitrile 1:1 v/v).[5]

Stress Conditions:

Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C

for 24 hours.[5]

Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at

60°C for 24 hours.[5]

Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at

room temperature for 24 hours.[5]

Thermal Degradation: Expose the solid compound to elevated temperatures (e.g., 60°C)

for an extended period.

Photolytic Degradation: Expose the solid compound or a solution to UV light, ensuring a

control sample is protected from light.

Sample Analysis: At specified time points, withdraw samples, neutralize if necessary, and

dilute to an appropriate concentration for HPLC analysis. Analyze for the appearance of
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degradation peaks and a decrease in the parent compound's peak area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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